Cas no 475994-60-6 (8-bromoisoquinolin-1-ol)

• Product Name: 8-bromoisoquinolin-1-ol
• CAS No: 475994-60-6
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD11858429
• CID: 838881
• Update Time: 2025-05-20

8-bromoisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 8-Bromoisoquinolin-1(2H)-one
• 8-BROMO-2H-ISOQUINOLIN-1-ONE
• 8-bromoisoquinolin-1-ol

• MDL： MFCD11858429
• Inchi： 1S/C9H6BrNO/c10-7-3-1-2-6-4-5-11-9(12)8(6)7/h1-5H,(H,11,12)
• InChI Key： NQMZAFRCYDJSEU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CNC(C=21)=O

Computed Properties

• Exact Mass: 222.96300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.620±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 32.86000
• LogP: 2.29060

8-bromoisoquinolin-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 8-bromoisoquinolin-1-ol

8-Bromoisoquinolin-1-ol: A Comprehensive Overview

8-Bromoisoquinolin-1-ol, also known by its CAS number 475994-60-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This isoquinoline derivative is characterized by its unique structure, which includes a bromine atom at the 8th position and a hydroxyl group at the 1st position of the isoquinoline ring. The compound's structure not only contributes to its intriguing chemical properties but also opens up avenues for various applications in drug discovery and materials science.

The synthesis of 8-bromoisoquinolin-1-ol typically involves multi-step processes that often begin with the preparation of isoquinoline derivatives. One common approach is the bromination of isoquinolinols, which can be achieved through electrophilic substitution reactions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these syntheses, making 8-bromoisoquinolin-1-ol more accessible for research purposes.

The physical and chemical properties of 8-bromoisoquinolin-1-ol are well-documented. It is a crystalline solid with a melting point of approximately 230°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which is indicative of its conjugated aromatic system. These properties make it an ideal candidate for use in various analytical techniques, including UV spectroscopy and fluorescence assays.

In terms of biological activity, 8-bromoisoquinolin-1-ol has shown promising results in preliminary studies. Research has demonstrated that it exhibits moderate to high activity against certain enzymes, including kinases and proteases, which are key targets in the development of anti-cancer and anti-inflammatory agents. Furthermore, recent studies have explored its potential as a lead compound for designing new drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related applications.

The application of 8-bromoisoquinolin-1-ol extends beyond pharmacology into materials science. Its aromatic structure and functional groups make it a suitable precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has highlighted the compound's role in forming highly porous MOFs with exceptional stability under harsh conditions.

The study of 8-bromoisoquinolin-1-ol's photochemical properties has also yielded exciting results. Under UV irradiation, the compound undergoes photodegradation, producing reactive intermediates that can be harnessed for controlled drug delivery systems. This property has led to investigations into its use in light-responsive materials, which could revolutionize fields such as biomedical engineering and environmental remediation.

In conclusion, 8-bromoisoquinolin-1-ol, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. From drug discovery to materials science, this compound offers immense potential for innovative applications. As researchers delve deeper into its chemistry and biology, we can expect even more groundbreaking discoveries that will further solidify its importance in both academic and industrial settings.